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Compound of Interest

Compound Name: 3-Ox0-OPC4-CoA

Cat. No.: B1261147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Oxo0-OPC4-CoA, a key
intermediate in the biosynthesis of jasmonates, a class of lipid-derived signaling molecules
crucial for plant defense and development. This document details its chemical structure,
metabolic pathway, and the enzymes involved, alongside relevant experimental protocols for its
study.

Chemical Structure of 3-Oxo0-OPC4-CoA

3-Ox0-OPC4-CoA is the Coenzyme A (CoA) thioester of 3-0x0-2-(2'(Z)-pentenyl)-
cyclopentane-1-butanoic acid. Its chemical identity is well-defined in public chemical
databases.

Table 1: Chemical Identifiers for 3-Oxo0-OPC4-CoA
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Identifier Value

ChEBI ID CHEBI:80459
Molecular Formula C35H54N7019P3S
Monoisotopic Mass 1001.24080 u

CC\C=C/C[C@H]1--INVALID-LINK--
CC(=0)SCCNC(=0)CCNC(=0)C(0O)C(C)
SMILES (C)COP(0O)(=0O)OP(0)(=0)OC[C@H]20--
INVALID-LINK--[C@@H]20P(O)
(0)=0)n2cnc3c(N)ncnc23)CCC1=0

INChI=1S/C35H54N7019P3S/c1-4-5-6-7-22-
20(8-9-23(22)44)14-21(43)15-26(46)65-13-12-
37-25(45)10-11-38-33(49)30(48)35(2,3)17-58-
64(55,56)61-63(53,54)57-16-24-29(60-
62(50,51)52)28(47)34(59-24)42-19-41-27-
31(36)39-18-40-32(27)42/h5-6,18-20,22,24,28-
30,34,47-48H,4,7-17H2,1-3H3,(H,37,45)
(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)
(H2,50,51,52)/b6-
5-/t20-,22+,24-,28-,29-,30?,34-/m1/s1

InChl

InChlKey QGJILCXXIEFRWHP-ZRHHFSRKSA-N

Metabolic Pathway: The Role of 3-Ox0-OPC4-CoA in
Jasmonate Biosynthesis

3-Ox0-OPC4-CoA is a pivotal, yet transient, intermediate in the final steps of jasmonic acid
(JA) biosynthesis, which occurs within the peroxisome. The formation of JA from its precursor,
12-oxo-phytodienoic acid (OPDA), involves a reduction step followed by two cycles of 3-
oxidation. 3-Ox0-OPC4-CoA is the product of the first enzymatic step in the second round of [3-
oxidation.

The conversion of the precursor OPC-8-CoA to jasmonoyl-CoA involves two successive rounds
of B-oxidation, shortening the octanoic acid side chain by two carbons in each cycle. The
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intermediate after the first cycle is OPC-6-CoA, which then enters the second cycle to form
OPC-4-CoA. 3-0x0-OPC4-CoA is subsequently formed and then cleaved to yield acetyl-CoA
and jasmonoyl-CoA.
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 To cite this document: BenchChem. [The Chemical Biology of 3-Ox0-OPC4-CoA: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261147#what-is-the-chemical-structure-of-3-oxo-
opc4-coa

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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